Cas no 61369-76-4 (1H-Furo[3,4-f]isoindole-1,3,5,7(6H)-tetrone, 6-(2,4-dimethylphenyl)-)

• Product name: 1H-Furo[3,4-f]isoindole-1,3,5,7(6H)-tetrone, 6-(2,4-dimethylphenyl)-
• CAS No: 61369-76-4
• MF: C₁₈H₁₁NO₅
• MW: 321.283644914627
• CID: 481885
• PubChem ID: 71396416

1H-Furo[3,4-f]isoindole-1,3,5,7(6H)-tetrone, 6-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-f]isoindole-1,3,5,7(6H)-tetrone, 6-(2,4-dimethylphenyl)-
• 6-(2,4-dimethylphenyl)furo[3,4-f]isoindole-1,3,5,7-tetrone
• DTXSID70817985
• 6-(2,4-Dimethylphenyl)-1H-furo[3,4-f]isoindole-1,3,5,7(6H)-tetrone
• 61369-76-4

• Inchi： InChI=1S/C18H11NO5/c1-8-3-4-14(9(2)5-8)19-15(20)10-6-12-13(7-11(10)16(19)21)18(23)24-17(12)22/h3-7H,1-2H3
• InChI Key： XZDBOBXRWJONEY-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)N2C(=O)C3=CC4=C(C=C3C2=O)C(=O)OC4=O)C

Computed Properties

• Exact Mass: 321.06373
• Monoisotopic Mass: 321.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.75